Cas no 1805588-36-6 (Methyl 2,6-bis(trifluoromethyl)-4-cyanobenzoate)

• Product Name: Methyl 2,6-bis(trifluoromethyl)-4-cyanobenzoate
• CAS No: 1805588-36-6
• MF: C₁₁H₅F₆NO₂
• MW: 297.153323888779
• CID: 4954851
• Update Time: 2025-10-29

Methyl 2,6-bis(trifluoromethyl)-4-cyanobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2,6-bis(trifluoromethyl)-4-cyanobenzoate

• Inchi： 1S/C11H5F6NO2/c1-20-9(19)8-6(10(12,13)14)2-5(4-18)3-7(8)11(15,16)17/h2-3H,1H3
• InChI Key： UZJXWARPKKFNNY-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C#N)C=C(C(F)(F)F)C=1C(=O)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 397
• XLogP3: 3.3
• Topological Polar Surface Area: 50.1

Additional information on Methyl 2,6-bis(trifluoromethyl)-4-cyanobenzoate

Methyl 2,6-bis(trifluoromethyl)-4-cyanobenzoate (CAS No. 1805588-36-6): A Comprehensive Overview

Methyl 2,6-bis(trifluoromethyl)-4-cyanobenzoate, identified by its CAS number 1805588-36-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, featuring a benzoate core substituted with trifluoromethyl groups and a cyano functional group, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular structure of Methyl 2,6-bis(trifluoromethyl)-4-cyanobenzoate consists of a benzene ring modified at the 2 and 6 positions with trifluoromethyl groups (-CF₃), and at the 4 position with a cyano group (-CN). This arrangement imparts a high degree of electronic richness and stability to the molecule, making it an attractive candidate for further functionalization in drug discovery efforts. The presence of multiple fluorine atoms enhances the lipophilicity and metabolic stability of derivatives, which are critical factors in pharmaceutical design.

In recent years, researchers have been exploring the potential of Methyl 2,6-bis(trifluoromethyl)-4-cyanobenzoate as a building block for developing novel therapeutic agents. Its structural features suggest applications in the synthesis of small-molecule inhibitors targeting various biological pathways. For instance, the trifluoromethyl group is known to modulate enzyme interactions by influencing electronic distributions, while the cyano group can serve as a versatile handle for further chemical transformations.

One of the most promising areas of research involving Methyl 2,6-bis(trifluoromethyl)-4-cyanobenzoate is its utility in creating kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling and are often implicated in diseases such as cancer. By incorporating this compound into drug candidates, scientists aim to develop molecules that can selectively inhibit aberrant kinase activity without affecting normal cellular processes. Preliminary studies have shown that derivatives of this compound exhibit potent inhibitory effects on certain kinases, making them promising leads for further development.

Additionally, the chemical properties of Methyl 2,6-bis(trifluoromethyl)-4-cyanobenzoate make it an excellent candidate for applications in materials science. The trifluoromethyl groups contribute to enhanced thermal stability and resistance to chemical degradation, which are desirable traits in advanced materials used in electronics and coatings. Researchers are investigating its potential use in the development of liquid crystals and organic semiconductors, where such properties can significantly improve performance and durability.

The synthesis of Methyl 2,6-bis(trifluoromethyl)-4-cyanobenzoate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include halogenation of benzoic acid derivatives followed by trifluoromethylation and cyanation. Advances in catalytic methods have enabled more efficient and sustainable production processes, reducing the environmental impact of manufacturing this compound.

In conclusion, Methyl 2,6-bis(trifluoromethyl)-4-cyanobenzoate (CAS No. 1805588-36-6) is a multifaceted compound with significant potential in both pharmaceuticals and materials science. Its unique structural features enable its use as a versatile intermediate in drug discovery and as a component in high-performance materials. As research continues to uncover new applications for this compound, its importance in scientific innovation is likely to grow further.